Cas no 164410-70-2 (Propanedinitrile, hexylidene-)

• Product name: Propanedinitrile, hexylidene-
• CAS No: 164410-70-2
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 1348337
• PubChem ID: 11423679

Propanedinitrile, hexylidene- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, hexylidene-
• 2-hexylidenepropanedinitrile
• SCHEMBL3667000
• DTXSID10465343
• 164410-70-2

• Inchi： InChI=1S/C9H12N2/c1-2-3-4-5-6-9(7-10)8-11/h6H,2-5H2,1H3
• InChI Key： GCBPGFSHSNTUMO-UHFFFAOYSA-N
• SMILES： CCCCCC=C(C#N)C#N

Computed Properties

• Exact Mass: 148.10016
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58